4,5-Dimethylthiazole-2-thiol
Overview
Description
4,5-Dimethylthiazole-2-thiol (CAS No. 5351-51-9) is a chemical compound with the molecular formula C5H7NS2 . It has a molecular weight of 145.3 g/mol . The IUPAC name for this compound is 4,5-dimethyl-3H-1,3-thiazole-2-thione .
Molecular Structure Analysis
The molecular structure of 4,5-Dimethylthiazole-2-thiol consists of a thiazole ring, which is a five-membered ring with two heteroatoms (one sulfur atom and one nitrogen atom), and two methyl groups attached to the carbon atoms of the thiazole ring . The InChI string representation of its structure isInChI=1S/C5H7NS2/c1-3-4(2)8-5(7)6-3/h1-2H3,(H,6,7) . Physical And Chemical Properties Analysis
The physical and chemical properties of 4,5-Dimethylthiazole-2-thiol include a molecular weight of 145.3 g/mol, an XLogP3-AA value of 1.6, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 2 .Scientific Research Applications
Application 1: Inhibition of Acetylcholinesterase in Medicinal Chemistry
Specific Scientific Field
The specific scientific field for this application is Medicinal Chemistry .
Comprehensive and Detailed Summary of the Application
4,5-Dimethylthiazole-2-thiol has been linked with isatin to create a series of novel compounds designed as acetylcholinesterase (AChE) inhibitors . These inhibitors are capable of interacting with both the catalytic active site (CAS) and peripheral anionic site (PAS) of the enzyme simultaneously .
Detailed Description of the Methods of Application or Experimental Procedures
The target compounds were prepared through a short synthesis in moderate yield . The most potent inhibitors of this series outperformed rivastigmine and were comparable to galantamine, both clinically used AChE inhibitors .
Thorough Summary of the Results or Outcomes Obtained
The most potent inhibitors of this series, 1b and 1c, had IC50 values of 18.2 and 27.5 μM, respectively . These results outperformed rivastigmine and were comparable to galantamine, both of which are clinically used AChE inhibitors . Furthermore, 1b displayed non-competitive inhibition patterns in kinetic studies .
Application 2: Antioxidant Activity
Specific Scientific Field
The specific scientific field for this application is Pharmacology .
Comprehensive and Detailed Summary of the Application
Thiazole derivatives, including 4,5-Dimethylthiazole-2-thiol, have been studied for their potential as antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures .
Detailed Description of the Methods of Application or Experimental Procedures
The antioxidant activity of thiazole derivatives is typically assessed using various in vitro assays, such as the DPPH radical scavenging assay, the ABTS radical cation decolorization assay, and the ferric reducing antioxidant power (FRAP) assay .
Thorough Summary of the Results or Outcomes Obtained
While specific results for 4,5-Dimethylthiazole-2-thiol were not found in my current knowledge base, thiazole derivatives in general have shown promising antioxidant activity in these assays .
Application 3: Anti-inflammatory Activity
Comprehensive and Detailed Summary of the Application
Thiazole derivatives, including 4,5-Dimethylthiazole-2-thiol, have been investigated for their anti-inflammatory properties . Anti-inflammatory agents are substances that reduce inflammation, which is a response of the immune system to infection, injury, or disease .
Detailed Description of the Methods of Application or Experimental Procedures
The anti-inflammatory activity of thiazole derivatives is typically evaluated using in vivo models of inflammation, such as the carrageenan-induced paw edema model in rats .
Thorough Summary of the Results or Outcomes Obtained
While specific results for 4,5-Dimethylthiazole-2-thiol were not found in my current knowledge base, thiazole derivatives in general have demonstrated significant anti-inflammatory activity in these models .
Application 4: Antimicrobial Activity
Comprehensive and Detailed Summary of the Application
Thiazole derivatives, including 4,5-Dimethylthiazole-2-thiol, have been studied for their potential as antimicrobials . Antimicrobials are substances that kill or inhibit the growth of microorganisms, such as bacteria, fungi, or protozoans .
Detailed Description of the Methods of Application or Experimental Procedures
The antimicrobial activity of thiazole derivatives is typically assessed using various in vitro assays, such as the disk diffusion method or broth dilution method .
Thorough Summary of the Results or Outcomes Obtained
While specific results for 4,5-Dimethylthiazole-2-thiol were not found in my current knowledge base, thiazole derivatives in general have shown promising antimicrobial activity in these assays .
Application 5: Antiviral Activity
Specific Scientific Field
The specific scientific field for this application is Virology .
Comprehensive and Detailed Summary of the Application
Thiazole derivatives, including 4,5-Dimethylthiazole-2-thiol, have been investigated for their antiviral properties . Antiviral agents are substances that inhibit the growth of viruses .
Detailed Description of the Methods of Application or Experimental Procedures
The antiviral activity of thiazole derivatives is typically evaluated using in vitro assays, such as plaque reduction assays or viral replication assays .
Thorough Summary of the Results or Outcomes Obtained
While specific results for 4,5-Dimethylthiazole-2-thiol were not found in my current knowledge base, thiazole derivatives in general have demonstrated significant antiviral activity in these assays .
Safety And Hazards
When handling 4,5-Dimethylthiazole-2-thiol, it’s important to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are recommended. All sources of ignition should be removed .
properties
IUPAC Name |
4,5-dimethyl-3H-1,3-thiazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NS2/c1-3-4(2)8-5(7)6-3/h1-2H3,(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKHBRTFQIYIHEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=S)N1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50201722 |
Source
|
| Record name | 4,5-Dimethylthiazole-2(3H)-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50201722 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dimethylthiazole-2-thiol | |
CAS RN |
5351-51-9 |
Source
|
| Record name | 4,5-Dimethyl-2(3H)-thiazolethione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5351-51-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,5-Dimethylthiazole-2(3H)-thione | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005351519 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5351-51-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=681 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4,5-Dimethylthiazole-2(3H)-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50201722 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,5-dimethylthiazole-2(3H)-thione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.933 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4,5-DIMETHYLTHIAZOLE-2(3H)-THIONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ELP9XZL35M | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-[3-(Acetyloxy)-7-methoxy-1-naphthalenyl]ethyl]acetamide](/img/structure/B54184.png)
![Ethyl 5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1-carboxylate](/img/structure/B54186.png)
![N-[2-(3-Acetyl-7-methoxy-1-naphthyl)ethyl]acetamide](/img/structure/B54187.png)
![3-[4-(4-Nitrophenyl)piperazin-1-yl]-3-oxopropanenitrile](/img/structure/B54195.png)
![3,4-Dihydro-2H-benzo[1,4]oxazine-8-carbonitrile](/img/structure/B54198.png)
